Cas no 220199-90-6 (Cyclohexanone,2-(hydroxymethyl)-, (2S)-)
220199-90-6 structure
Product Name:Cyclohexanone,2-(hydroxymethyl)-, (2S)-
CAS No:220199-90-6
MF:C7H12O2
MW:128.168982505798
CID:243856
PubChem ID:11147724
Update Time:2025-04-19
Cyclohexanone,2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,2-(hydroxymethyl)-, (2S)-
- (S)-2-HYDROXYMETHYLCYCLOHEXANONE
- (S)-2-Hydroxymethyl-cyclohexanone
- (S)-2-(hydroxymethyl)cyclohexanone
- (2S)-2-(HYDROXYMETHYL)CYCLOHEXAN-1-ONE
- 220199-90-6
- AKOS006309764
- SCHEMBL15048937
- J-014425
- SIGZQOSGZJNAKB-LURJTMIESA-N
-
- MDL: MFCD11053645
- Inchi: 1S/C7H12O2/c8-5-6-3-1-2-4-7(6)9/h6,8H,1-5H2/t6-/m0/s1
- InChI Key: SIGZQOSGZJNAKB-LURJTMIESA-N
- SMILES: O=C1CCCC[C@H]1CO
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Cyclohexanone,2-(hydroxymethyl)-, (2S)- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
220199-90-6 (Cyclohexanone,2-(hydroxymethyl)-, (2S)-) Related Products
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